4-Nitropyridin-3-ol
Overview
Description
4-Nitropyridin-3-ol is a useful research compound. Its molecular formula is C5H4N2O3 and its molecular weight is 140.1 g/mol. The purity is usually 95%.
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Scientific Research Applications
Electrochemical Reduction : The electrochemical reduction of 4-nitropyridine, which can be related to 4-Nitropyridin-3-ol, has been studied in aqueous medium, focusing on the reduction mechanism of aromatic nitro compounds. This reduction occurs in three main steps and is significant in understanding the electrochemical behavior of such compounds (Lacasse, Meunier‐Prest, Laviron, & Vallat, 1993).
Nanosorbent Application : A study explored the use of γ-Al2O3-bonded-3-chloropropyltrimethoxysilane nanosorbent for the removal of 4-nitroaniline and 2-amino-3-nitro-pyridine from water. This indicates the potential application of this compound in water purification and environmental remediation (Mahmoud et al., 2016).
Solvatochromic Indicator : 4-Nitropyridine N-oxide, closely related to this compound, has been evaluated as a solvatochromic indicator for hydrogen-bond donor ability of solvents. This application is significant in analytical chemistry for solvent characterization (Lagalante, Jacobson, & Bruno, 1996).
Synthetic Development in Pharmaceuticals : Research progress in synthesizing 4-aminopyridine, with emphasis on 4-nitropyridine N-oxide process, has applications in pharmaceuticals, pesticides, and dyes. This showcases the role of this compound derivatives in the development of various chemical products (Hu Xi-en, 2004).
Vibrational Spectral Studies : The study of 2-hydroxy-4-methyl-3-nitropyridine, a compound related to this compound, has provided insights into its conformational stability and vibrational properties. This is crucial for understanding the physical and chemical properties of similar compounds (Balachandran, Lakshmi, & Janaki, 2012).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-nitropyridin-3-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N2O3/c8-5-3-6-2-1-4(5)7(9)10/h1-3,8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVXHEFWTMMZHDG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1[N+](=O)[O-])O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10376566 | |
Record name | 4-nitropyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10376566 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13505-06-1 | |
Record name | 4-nitropyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10376566 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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